N-hydroxy-3-(trifluoromethoxy)benzimidoylchloride
Overview
Description
Preparation Methods
Chemical Reactions Analysis
N-hydroxy-3-(trifluoromethoxy)benzimidoylchloride undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.
Substitution: The compound can participate in nucleophilic substitution reactions, where the chloride group is replaced by other nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
N-hydroxy-3-(trifluoromethoxy)benzimidoylchloride has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound’s unique properties make it useful in studying biological processes and interactions.
Industry: It can be used in the production of materials with specific chemical properties.
Mechanism of Action
The mechanism of action of N-hydroxy-3-(trifluoromethoxy)benzimidoylchloride involves its interaction with molecular targets and pathways. The trifluoromethoxy group can influence the compound’s reactivity and binding affinity, affecting its overall biological activity .
Comparison with Similar Compounds
N-hydroxy-3-(trifluoromethoxy)benzimidoylchloride can be compared with other trifluoromethoxy-containing compounds. Similar compounds include:
4-Hydroxy-3′-trifluoromethoxy-substituted resveratrol: Known for its anti-aging properties.
Other trifluoromethoxy benzene derivatives: These compounds share similar chemical properties but differ in their specific applications and reactivity.
This compound stands out due to its unique combination of functional groups, which imparts distinct chemical and biological properties.
Properties
Molecular Formula |
C8H5ClF3NO2 |
|---|---|
Molecular Weight |
239.58 g/mol |
IUPAC Name |
N-hydroxy-3-(trifluoromethoxy)benzenecarboximidoyl chloride |
InChI |
InChI=1S/C8H5ClF3NO2/c9-7(13-14)5-2-1-3-6(4-5)15-8(10,11)12/h1-4,14H |
InChI Key |
KBXSWBJOSXKJSH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)OC(F)(F)F)C(=NO)Cl |
Origin of Product |
United States |
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